Cas no 23186-30-3 (1H-Pyrazole, 1-acetyl-3-ethenyl-4,5-dihydro-5,5-dimethyl-)

• Product Name: 1H-Pyrazole, 1-acetyl-3-ethenyl-4,5-dihydro-5,5-dimethyl-
• CAS No: 23186-30-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 237906
• PubChem ID: 71356817
• Update Time: 2025-04-19

1H-Pyrazole, 1-acetyl-3-ethenyl-4,5-dihydro-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-acetyl-3-ethenyl-4,5-dihydro-5,5-dimethyl-
• 1-(3-ethenyl-5,5-dimethyl-4H-pyrazol-1-yl)ethanone
• 23186-30-3
• 1-(3-Ethenyl-5,5-dimethyl-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
• DTXSID00780931

• Inchi： 1S/C9H14N2O/c1-5-8-6-9(3,4)11(10-8)7(2)12/h5H,1,6H2,2-4H3
• InChI Key： QAPCWHHFJWWBBN-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(C)(C)CC(C=C)=N1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.7Ų